Cas no 943830-99-7 (3-Fluoro-4-iodo-2-methoxybenzonitrile)

• Product Name: 3-Fluoro-4-iodo-2-methoxybenzonitrile
• CAS No: 943830-99-7
• MF: C₈H₅FINO
• MW: 277.034277677536
• CID: 6791092
• PubChem ID: 68809527
• Update Time: 2025-05-25

3-Fluoro-4-iodo-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-23022656
• 943830-99-7
• VZLFTRAURJRXQF-UHFFFAOYSA-N
• 3-fluoro-4-iodo-2-methoxybenzonitrile
• SCHEMBL3839278
• 3-Fluoro-4-iodo-2-methoxybenzonitrile

• Inchi： 1S/C8H5FINO/c1-12-8-5(4-11)2-3-6(10)7(8)9/h2-3H,1H3
• InChI Key： VZLFTRAURJRXQF-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#N)=C(C=1F)OC

Computed Properties

• Exact Mass: 276.93999g/mol
• Monoisotopic Mass: 276.93999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Additional information on 3-Fluoro-4-iodo-2-methoxybenzonitrile

3-Fluoro-4-Iodo-2-Methoxybenzonitrile: A Comprehensive Overview

The compound with CAS No 943830-99-7, commonly referred to as 3-Fluoro-4-Iodo-2-Methoxybenzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with fluoro, iodo, and methoxy groups at specific positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

3-Fluoro-4-Iodo-2-Methoxybenzonitrile belongs to the class of aromatic heterocyclic compounds, which are widely used in drug discovery and development due to their ability to interact with biological targets such as enzymes and receptors. The benzonitrile group is particularly interesting as it can act as a bioisostere for other functional groups, offering versatility in medicinal chemistry applications. Recent studies have highlighted the potential of this compound in the design of novel anti-cancer agents, where its ability to modulate key signaling pathways has been extensively investigated.

The synthesis of 3-Fluoro-4-Iodo-2-Methoxybenzonitrile involves a series of carefully orchestrated reactions that highlight the principles of modern organic synthesis. Starting from readily available aromatic precursors, chemists employ a combination of electrophilic substitution, nucleophilic aromatic substitution, and coupling reactions to introduce the desired substituents. The use of iodine as a substituent is particularly advantageous due to its high reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which enables the construction of complex molecular architectures.

One of the most promising applications of 3-Fluoro-4-Iodo-2-Methoxybenzonitrile lies in its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a building block for constructing multi-functional ligands that target G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. The methoxy group at position 2 contributes significantly to the molecule's solubility and bioavailability, making it an ideal candidate for pharmacological studies.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Fluoro-4-Iodo-2-Methoxybenzonitrile's properties. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns, providing valuable guidance for its use in catalytic processes. Additionally, machine learning algorithms have been employed to predict its potential interactions with biological systems, paving the way for more efficient drug design strategies.

In conclusion, 3-Fluoro-4-Iodo-2-Methoxybenzonitrile stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to explore new frontiers in organic synthesis and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.